
Troubleshooting Totrombopag Choline in
automated liquid handlers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Totrombopag Choline

Cat. No.: B611443 Get Quote

Eltrombopag Choline Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Eltrombopag Choline in automated liquid handling systems.

Frequently Asked Questions (FAQs)
Q1: What is Eltrombopag Choline and how does it differ from Eltrombopag Olamine?

Eltrombopag Choline is the choline salt of the active moiety, eltrombopag.[1][2] It is a different

salt form compared to eltrombopag olamine, which is the active ingredient in the commercially

available drug Promacta®.[1][2] Eltrombopag is a small-molecule, non-peptide thrombopoietin

(TPO) receptor agonist that stimulates the proliferation and differentiation of megakaryocytes,

leading to increased platelet production.[3]

Q2: What are the key solubility properties of Eltrombopag Choline?

Eltrombopag Choline is practically insoluble in aqueous solutions across a physiological pH

range (pH 1.2-6.8). The active moiety, eltrombopag, is also sparingly soluble in aqueous

buffers. However, it is soluble in organic solvents such as dimethyl sulfoxide (DMSO).

Q3: What is the recommended solvent for preparing Eltrombopag Choline stock solutions for

automated screening?
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Due to its poor aqueous solubility, it is recommended to prepare stock solutions of Eltrombopag

Choline in a high-purity, anhydrous organic solvent like DMSO. Eltrombopag has a solubility of

approximately 20 mg/mL in DMSO. For assays requiring a final aqueous buffer, a common

practice for poorly soluble compounds is to first dissolve them in an organic solvent before

further dilution.

Q4: Can I expect any issues with freeze-thaw cycles of my Eltrombopag Choline stock

solutions in DMSO?

Repeated freeze-thaw cycles can affect the stability of compounds stored in DMSO. While

specific data on Eltrombopag Choline is not readily available, it is a best practice to aliquot

stock solutions into single-use volumes to minimize the number of freeze-thaw cycles. A study

on a diverse set of compounds showed that many are stable for a limited number of freeze-

thaw cycles, but it is advisable to perform internal stability studies for your specific experimental

conditions.

Troubleshooting Guides
Issue 1: Precipitation of Eltrombopag Choline during or
after dispensing.
Symptoms:

Visible particulate matter or cloudiness in the assay plate wells.

Inconsistent or non-reproducible assay results.

Clogged liquid handler tips.

Possible Causes and Solutions:
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Cause Explanation Recommended Solution

Low Aqueous Solubility

Eltrombopag Choline is

practically insoluble in

aqueous buffers. Adding a

DMSO stock solution to an

aqueous assay buffer can

cause the compound to

precipitate out of solution.

- Increase the final

concentration of DMSO in the

assay well. However, be

mindful of the tolerance of your

cell line or assay to DMSO. -

Consider using a "solvent shift"

method where the compound

is diluted in a series of

intermediate solvents with

decreasing organic content. -

Investigate the use of

solubility-enhancing excipients

or surfactants in your assay

buffer, if compatible with your

experimental system.

Solvent Evaporation

Leaving plates uncovered on

the deck of an automated

liquid handler can lead to

solvent evaporation, increasing

the effective concentration of

the compound and potentially

causing precipitation.

- Use plate seals during long

incubation steps on the liquid

handler deck. - Minimize the

time plates are left unsealed.

Temperature Fluctuations

Changes in temperature can

affect the solubility of the

compound.

- Maintain a consistent

temperature for all solutions

and plates. - Allow solutions to

come to room temperature

before use if they have been

stored refrigerated or frozen.

Issue 2: Inaccurate or inconsistent dispensing of
Eltrombopag Choline solutions.
Symptoms:
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High coefficient of variation (CV%) between replicate wells.

Inconsistent assay signal across the plate.

Observed volume variations in the wells.

Possible Causes and Solutions:

Cause Explanation Recommended Solution

High Viscosity of DMSO

DMSO is more viscous than

aqueous solutions, which can

affect the accuracy and

precision of pipetting,

especially at low volumes.

- Optimize the liquid class

settings on your automated

liquid handler for viscous

solutions. This may include:    

- Slower aspiration and

dispense speeds.     -

Introducing pre- and post-air

gaps.     - Using a "reverse

pipetting" technique.

Improper Tip Management

Droplets can adhere to the

outside of the pipette tip,

leading to inaccurate

dispensing.

- Use a "tip touch" or "side

touch" step after dispensing to

remove any residual liquid

from the tip. - Ensure pipette

tips are properly seated and

aligned.

Instrument Calibration

The automated liquid handler

may not be properly calibrated

for the specific liquid being

dispensed.

- Perform a gravimetric or

colorimetric calibration to verify

the dispensed volumes. -

Create a custom liquid class

for your Eltrombopag

Choline/DMSO solution.

Experimental Protocols
Protocol for Preparation of Eltrombopag Choline Stock
Solution
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Objective: To prepare a high-concentration stock solution of Eltrombopag Choline in DMSO.

Materials:

Eltrombopag Choline (solid)

Anhydrous, high-purity DMSO

Appropriate personal protective equipment (PPE)

Calibrated balance

Vortex mixer

Sterile, amber glass vials or low-binding microcentrifuge tubes

Methodology:

1. Tare a clean, dry vial on a calibrated balance.

2. Carefully weigh the desired amount of Eltrombopag Choline into the vial.

3. Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g.,

10 mM or 20 mg/mL).

4. Cap the vial securely and vortex until the solid is completely dissolved. Gentle warming

may be applied if necessary, but monitor for any signs of degradation.

5. Aliquot the stock solution into single-use volumes in amber glass vials or low-binding

tubes to minimize freeze-thaw cycles and light exposure.

6. Store the aliquots at -20°C or -80°C in a desiccated environment.

Protocol for Verifying Dispensing Accuracy using a Dye-
Based Method

Objective: To qualitatively and quantitatively assess the accuracy and precision of dispensing

Eltrombopag Choline/DMSO solution with an automated liquid handler.
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Materials:

Eltrombopag Choline/DMSO stock solution (or a DMSO solution with similar viscosity)

A concentrated dye solution (e.g., Tartrazine in DMSO)

Assay buffer (or the buffer used for serial dilutions)

Microplates (e.g., 96- or 384-well, clear bottom)

Microplate reader with absorbance capabilities

Methodology:

1. Add the concentrated dye to the Eltrombopag Choline/DMSO stock solution to create a

colored dispensing solution.

2. Program the automated liquid handler to perform the intended dispensing steps (e.g.,

serial dilution, plate replication).

3. Dispense the colored solution into a microplate containing the appropriate diluent.

4. Visually inspect the plate for any inconsistencies in color, which would indicate volume

variations.

5. Read the absorbance of the plate on a microplate reader at the appropriate wavelength for

the dye.

6. Calculate the mean absorbance, standard deviation, and coefficient of variation (CV%) for

the replicate wells. A low CV% indicates high precision.

7. To assess accuracy, a standard curve of the dye can be created to correlate absorbance

with volume.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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